SLF80821178 hydrochloride

• Molecular Formula: C21H36ClN3O
• Molecular Weight: 382.0 g/mol
• InChI: InChI=1S/C21H35N3O.ClH/c1-2-3-4-5-6-7-8-9-10-19-11-13-20(14-12-19)23-21(25)24-17-15-22-16-18-24;/h11-14,22H,2-10,15-18H2,1H3,(H,23,25);1H
• InChIKey: LCMYELDGBFMXIG-UHFFFAOYSA-N

SLF80821178 Hydrochloride: Orally Bioavailable Spns2 Inhibitor Overview

SLF80821178 hydrochloride (CAS: 2764877-62-3) is the hydrochloride salt form of SLF80821178, a synthetic small molecule that functions as a potent and orally active inhibitor of sphingosine-1-phosphate (S1P) transport mediated by Spinster homolog 2 (Spns2/SLC63A2) [1]. It was discovered through a focused structure–activity relationship (SAR) study on the benzoxazole scaffold of SLB1122168, a first-generation Spns2 inhibitor, and emerged as compound 11i with significantly improved potency [2]. In vitro, SLF80821178 inhibits S1P release from HeLa cells with an IC₅₀ of 51 ± 3 nM, and in vivo administration to mice recapitulates the lymphopenia phenotype characteristic of Spns2 null animals without affecting plasma S1P concentrations . As a chemical tool compound, it is specifically applicable for elucidating the therapeutic implications of Spns2-mediated S1P transport inhibition in immunological and neurological disease models [3].

Workflow

Spns2-mediated S1P transport inhibition assays

Selection

Oral chemical probe for chronic in vivo S1P studies

Use context

S1P axis research without S1P1 receptor modulation

• [1] Foster DJ, Dunnavant K, Shrader CW, LoPresti M, Seay S, Kharel Y, Brown AM, Huang T, Lynch KR, Santos WL. Discovery of Potent, Orally Bioavailable Sphingosine-1-Phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2024 Jul 11;67(13):11273-11295. doi: 10.1021/acs.jmedchem.4c00879. PMID: 38952222; PMCID: PMC11247503. View Source
• [2] Burgio AL, Shrader CW, Kharel Y, Huang T, Salamoun JM, Lynch KR, Santos WL. 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). J Med Chem. 2023 Apr 27;66(8):5873-5891. doi: 10.1021/acs.jmedchem.3c00149. PMID: 37010497. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. SLF80821178 Ligand Page. Ligand ID: 13436. Accessed 2026. View Source

Why SLF80821178 Cannot Be Replaced

The S1P signaling axis can be targeted at multiple nodes—direct S1P receptor modulation (SRMs such as fingolimod), S1P synthesis inhibition (sphingosine kinase inhibitors), or S1P transport blockade (Spns2 inhibitors). These intervention points are not functionally interchangeable [1]. SRMs like fingolimod act as functional S1P1 receptor antagonists that drive receptor internalization, producing profound lymphopenia (~90% reduction in circulating lymphocytes) but also causing on-target adverse events including initial-dose bradycardia and compromised lung endothelial barrier function [2]. In contrast, SLF80821178 inhibits Spns2-mediated S1P export at an upstream node, resulting in a more moderate lymphocyte reduction (~50%) with a fundamentally different safety profile—it does not decrease heart rate or induce lung leakage [3]. Within the Spns2 inhibitor class itself, the first-generation compound SLB1122168 (IC₅₀ = 94 nM) exhibits nearly twofold lower potency than SLF80821178 (IC₅₀ = 51 nM) [4]. Substitution with earlier Spns2 inhibitors, generic SRMs, or uncharacterized S1P pathway probes introduces uncontrolled variables in potency, mechanism-of-action fidelity, and off-target liability that compromise experimental reproducibility and data interpretability.

S1P receptor modulator vs. Spns2 transport blocker

Mechanism mismatch may introduce heart rate and lung barrier endpoints not present with STBs.

Earlier Spns2 inhibitors (SLB1122168, SLF1081851)

Lack oral exposure; may limit chronic dosing study designs and in vivo target engagement continuity.

Lower-potency Spns2 inhibitors

Assay signal-to-noise and target engagement may shift, confounding pharmacodynamic interpretation.

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Juskiewicz ZJ, Alexander SS, Gaultier A, Abbott SBG, Shin JB, Isakson BE, Xu W, Leitinger N, Santos WL, Lynch KR. Assessment of Spinster homologue 2 (Spns2)-dependent transport of sphingosine-1-phosphate as a therapeutic target. Br J Pharmacol. 2025 May;182(9):2014-2030. doi: 10.1111/bph.17456. PMID: 39894457. View Source
• [2] Brinkmann V, Davis MD, Heise CE, Albert R, Cottens S, Hof R, Bruns C, Prieschl E, Baumruker T, Hiestand P, Foster CA, Zollinger M, Lynch KR. The immune modulator FTY720 targets sphingosine 1-phosphate receptors. J Biol Chem. 2002 Jun 14;277(24):21453-7. doi: 10.1074/jbc.C200176200. PMID: 11967257. View Source
• [3] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Gaultier A, Abbott SBG, Shin JB, Xu W, Leitinger N, Santos WL, Lynch KR. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv 2024.03.26.586765; doi: 10.1101/2024.03.26.586765. View Source
• [4] Burgio AL, Shrader CW, Kharel Y, Huang T, Salamoun JM, Lynch KR, Santos WL. 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). J Med Chem. 2023 Apr 27;66(8):5873-5891. doi: 10.1021/acs.jmedchem.3c00149. PMID: 37010497. View Source

Quantitative Differentiation of SLF80821178

S1P Release Inhibition Potency vs. Prior Spns2 Inhibitors

SLF80821178 maintains therapeutic efficacy equivalent to the S1P receptor modulator (SRM) fingolimod in a multiple sclerosis model but does not induce bradycardia—a class-defining on-target liability of all approved SRMs [1]. In conscious, freely moving rats instrumented with telemetry, administration of SLF80821178 (100 mg/kg, p.o.) produced no detectable change in heart rate over a 6-hour monitoring period, whereas fingolimod (10 mg/kg, p.o.) evoked a significant and sustained decrease in heart rate under identical experimental conditions [2]. This differential profile is attributed to the distinct mechanism of action: SRMs directly agonize S1P1 receptors on atrial myocytes to activate GIRK channels, while Spns2 inhibition by SLF80821178 modulates extracellular S1P gradients without direct receptor engagement [3].

S1P release inhibition

Direct head-to-head comparison

SLF80821178: 51 ± 3 nM vs. SLB1122168: 94 ± 6 nM (1.8-fold) vs. SLF1081851: 1.93 ± 0.04 µM (38-fold)

Higher target-engagement potency in the same assay platform.

HeLa cells expressing mouse Spns2; LC-MS/MS quantification.

Evidence Dimension	Heart rate change following oral administration
Target Compound Data	No significant decrease in heart rate
Comparator Or Baseline	Fingolimod (10 mg/kg, p.o.): Significant sustained bradycardia
Quantified Difference	Qualitative difference: absence vs. presence of bradycardia
Conditions	Conscious, freely moving rats with telemetric monitoring; 6-hour post-dose observation period; SLF80821178 administered at 100 mg/kg p.o., fingolimod at 10 mg/kg p.o.

Why This Matters

This evidence enables researchers to study S1P pathway modulation in cardiovascular-sensitive models or longitudinal studies where SRM-induced bradycardia would confound data interpretation.

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Gaultier A, Abbott SBG, Shin JB, Xu W, Leitinger N, Santos WL, Lynch KR. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv 2024.03.26.586765; doi: 10.1101/2024.03.26.586765. View Source
• [2] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Juskiewicz ZJ, Alexander SS, Gaultier A, Abbott SBG, Shin JB, Isakson BE, Xu W, Leitinger N, Santos WL, Lynch KR. Assessment of Spinster homologue 2 (Spns2)-dependent transport of sphingosine-1-phosphate as a therapeutic target. Br J Pharmacol. 2025 May;182(9):2014-2030. doi: 10.1111/bph.17456. PMID: 39894457. View Source
• [3] Camm J, Hla T, Bakshi R, Brinkmann V. Cardiac and vascular effects of fingolimod: mechanistic basis and clinical implications. Am Heart J. 2014 Nov;168(5):632-44. doi: 10.1016/j.ahj.2014.06.028. PMID: 25440790. View Source

Oral Bioavailability Advantage

SLF80821178 does not compromise lung endothelial barrier function, whereas the SRM fingolimod induces measurable pulmonary vascular leakage [1]. In a direct comparative study using bronchoalveolar lavage (BAL) fluid protein concentration as a quantitative index of lung barrier integrity, mice administered SLF80821178 exhibited no increase in BAL protein content compared to vehicle controls. In contrast, mice treated with fingolimod or etrasimod (another clinically approved SRM) showed significantly elevated BAL protein concentrations at 4 hours post-administration, indicating compromised lung endothelial barrier function [2].

Oral exposure in mice

Direct head-to-head comparison

SLF80821178: Cmax ~1.2 µM at 4 h; sustained >0.5 µM through 8 h SLB1122168: not orally bioavailable (undetectable)

Supports oral-dosing research protocols; reduces IP-injection procedural confounds.

C57BL/6 mice; 10 mg/kg oral gavage; LC-MS/MS plasma analysis.

Evidence Dimension	Bronchoalveolar lavage (BAL) fluid protein concentration
Target Compound Data	No significant increase over vehicle control
Comparator Or Baseline	Fingolimod: Significant increase in BAL protein concentration; Etrasimod: Significant increase in BAL protein concentration
Quantified Difference	Qualitative difference: absence vs. presence of lung vascular leakage
Conditions	C57BL/6J mice; BAL fluid collected 4 hours post-administration; protein concentration measured by standard BCA assay

Why This Matters

This differential safety profile is critical for researchers studying pulmonary biology, inflammatory lung diseases, or conducting chronic dosing studies where SRM-induced lung leakage would confound histopathological and functional endpoints.

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Gaultier A, Abbott SBG, Shin JB, Xu W, Leitinger N, Santos WL, Lynch KR. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv 2024.03.26.586765; doi: 10.1101/2024.03.26.586765. View Source
• [2] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Juskiewicz ZJ, Alexander SS, Gaultier A, Abbott SBG, Shin JB, Isakson BE, Xu W, Leitinger N, Santos WL, Lynch KR. Assessment of Spinster homologue 2 (Spns2)-dependent transport of sphingosine-1-phosphate as a therapeutic target. Br J Pharmacol. 2025 May;182(9):2014-2030. doi: 10.1111/bph.17456. PMID: 39894457. View Source

Cardiovascular Safety: No Bradycardia vs. Fingolimod

SLF80821178 (compound 11i) was developed through systematic SAR optimization of the benzoxazole scaffold from SLB1122168, achieving approximately 1.8-fold improvement in Spns2 inhibitory potency [1]. In the identical HeLa cell S1P release assay, SLF80821178 exhibits an IC₅₀ of 51 ± 3 nM, compared to 94 ± 6 nM for SLB1122168 [2]. This potency gain is attributed to molecular interactions identified through modeling studies: SLF80821178 binds Spns2 in its occluded inward-facing state and forms specific hydrogen bonds with Asn112 and Ser211, plus π-stacking with Phe234 [3].

Heart rate effect

Class-level inference

SLF80821178: no heart rate decrease Fingolimod: significant heart rate reduction within 60 min

Heart-rate endpoint context differs from S1P1 agonists; may reduce cardiovascular readout confounds.

Rodent studies; IP/PO dosing; class-level liability of S1P1 modulators.

Evidence Dimension	Inhibition of Spns2-mediated S1P release from HeLa cells
Target Compound Data	IC₅₀ = 51 ± 3 nM
Comparator Or Baseline	SLB1122168: IC₅₀ = 94 ± 6 nM
Quantified Difference	Approximately 1.8-fold improvement in potency
Conditions	HeLa cell S1P release assay; same assay platform and methodology for both compounds

Why This Matters

The ~1.8-fold potency improvement reduces the compound quantity required per experiment and lowers the working concentration range, which can be critical for minimizing off-target effects in cell-based assays and improving signal-to-noise in dose-response studies.

• [1] Foster DJ, Dunnavant K, Shrader CW, LoPresti M, Seay S, Kharel Y, Brown AM, Huang T, Lynch KR, Santos WL. Discovery of Potent, Orally Bioavailable Sphingosine-1-Phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2024 Jul 11;67(13):11273-11295. doi: 10.1021/acs.jmedchem.4c00879. PMID: 38952222; PMCID: PMC11247503. View Source
• [2] Burgio AL, Shrader CW, Kharel Y, Huang T, Salamoun JM, Lynch KR, Santos WL. 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). J Med Chem. 2023 Apr 27;66(8):5873-5891. doi: 10.1021/acs.jmedchem.3c00149. PMID: 37010497. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. SLF80821178 Ligand Page. Ligand ID: 13436. Accessed 2026. View Source

Lung Endothelial Barrier Integrity

SLF80821178 produces a moderate (~50%) reduction in circulating lymphocytes, substantially less than the profound lymphopenia (~90% reduction) induced by SRMs such as fingolimod [1]. In mice administered SLF80821178 (20 mg/kg/day for 15 days, i.p.), peripheral blood absolute lymphocyte counts (ALCs) decreased by approximately 45–50% relative to vehicle controls, recapitulating the lymphopenia phenotype observed in Spns2 null mice [2]. Under comparable dosing paradigms, fingolimod achieves >90% lymphocyte reduction due to its broader effects on T lymphocyte sub-populations that are less affected by Spns2 inhibition [3].

Lung endothelial barrier

Direct head-to-head comparison

SLF80821178: BAL protein not different from vehicle Etrasimod: significant BAL protein increase

Lung barrier endpoint context may differ; supports pulmonary model data reliability.

C57BL/6 mice; IP dosing; BAL at 4 h; n=5 per group.

Evidence Dimension	Maximal reduction in peripheral blood absolute lymphocyte counts (ALCs)
Target Compound Data	~50% reduction (45–50% decrease from baseline)
Comparator Or Baseline	Fingolimod: ~90% reduction; Spns2 null mice: ~50–70% reduction (depending on strain background)
Quantified Difference	Approximately 40 percentage-point difference in maximal lymphocyte reduction magnitude
Conditions	C57BL/6J mice; SLF80821178: 20 mg/kg/d for 15 days, i.p.; Spns2 null: germline knockout on mixed SJL-C57BL/6 background; ALCs measured by CBC/differential blood analyzer

Why This Matters

The moderate lymphopenia profile offers researchers a graded tool to modulate immune cell trafficking without complete ablation of circulating lymphocytes, which may be preferable for studies requiring partial immunosuppression or for examining dose-response relationships in immune cell mobilization.

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Gaultier A, Abbott SBG, Shin JB, Xu W, Leitinger N, Santos WL, Lynch KR. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv 2024.03.26.586765; doi: 10.1101/2024.03.26.586765. View Source
• [2] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Juskiewicz ZJ, Alexander SS, Gaultier A, Abbott SBG, Shin JB, Isakson BE, Xu W, Leitinger N, Santos WL, Lynch KR. Assessment of Spinster homologue 2 (Spns2)-dependent transport of sphingosine-1-phosphate as a therapeutic target. Br J Pharmacol. 2025 May;182(9):2014-2030. doi: 10.1111/bph.17456. PMID: 39894457. View Source
• [3] Foster DJ, Dunnavant K, Shrader CW, LoPresti M, Seay S, Kharel Y, Brown AM, Huang T, Lynch KR, Santos WL. Discovery of Potent, Orally Bioavailable Sphingosine-1-Phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2024 Jul 11;67(13):11273-11295. doi: 10.1021/acs.jmedchem.4c00879. PMID: 38952222. View Source

Hearing Function Preservation

Chronic administration of SLF80821178 does not induce the sensorineural hearing defect observed in Spns2 null mice, demonstrating a key safety distinction between pharmacological inhibition and genetic ablation [1]. In C57BL/6J mice treated with SLF80821178 (20 mg/kg/day, i.p., for 14 days), auditory brainstem response (ABR) thresholds measured across frequencies from 8 kHz to 32 kHz were indistinguishable from vehicle-treated controls. In contrast, Spns2−/− mice exhibit elevated ABR thresholds indicative of significant hearing impairment [2].

Auditory function

Cross-study comparable

SLF80821178 chronic dosing: normal hearing acuity Spns2-null mice: sensorineural hearing loss

Auditory endpoint preservation in adult research models; avoids developmental knockout phenotype.

Adult mice; ≥2-week dosing; auditory brainstem response.

Evidence Dimension	Auditory brainstem response (ABR) thresholds
Target Compound Data	Normal ABR thresholds, no significant difference from vehicle controls
Comparator Or Baseline	Spns2−/− (null) mice: Significantly elevated ABR thresholds; sensorineural hearing defect
Quantified Difference	Qualitative difference: preserved vs. impaired auditory function
Conditions	C57BL/6J mice; SLF80821178: 20 mg/kg/d i.p. for 14 days; ABR measured at 8, 11, 16, 22, and 32 kHz

Why This Matters

This evidence is critical for researchers conducting longitudinal studies or evaluating Spns2 inhibitors in models where sensory function must remain intact. It also validates that pharmacological Spns2 inhibition with SLF80821178 phenocopies the immune effects of Spns2 deletion while avoiding the developmental or chronic sensory toxicities associated with germline knockout.

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Gaultier A, Abbott SBG, Shin JB, Xu W, Leitinger N, Santos WL, Lynch KR. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv 2024.03.26.586765; doi: 10.1101/2024.03.26.586765. View Source
• [2] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Juskiewicz ZJ, Alexander SS, Gaultier A, Abbott SBG, Shin JB, Isakson BE, Xu W, Leitinger N, Santos WL, Lynch KR. Assessment of Spinster homologue 2 (Spns2)-dependent transport of sphingosine-1-phosphate as a therapeutic target. Br J Pharmacol. 2025 May;182(9):2014-2030. doi: 10.1111/bph.17456. PMID: 39894457. View Source

Partial Lymphopenia Profile

SLF80821178 hydrochloride (CAS: 2764877-62-3) is supplied as the hydrochloride salt form, which confers practical formulation advantages over the free base (CAS: 2764877-61-2) for experimental workflows . The hydrochloride salt typically exhibits enhanced aqueous solubility and improved chemical stability during storage and handling compared to the neutral free base form . Commercial sources provide SLF80821178 hydrochloride at ≥98% purity, with validated solubility in DMSO for preparation of stock solutions and compatibility with standard in vivo formulation protocols including DMSO:PEG300:Tween 80:Saline and DMSO:Corn oil systems . The compound is orally active with a reported half-life of 2.4 hours in mice, supporting both oral gavage and intraperitoneal administration routes [1].

Lymphocyte reduction

Cross-study comparable

SLF80821178: ~45-50% decrease Fingolimod: ~90% decrease; Spns2-/- mice: ~50% decrease

Partial lymphocyte reduction provides pharmacodynamic readout; maintains research model immune context.

Mice; 10-100 mg/kg; CBC analysis 4-24h post-dose.

Evidence Dimension	Physicochemical properties for research formulation
Target Compound Data	Hydrochloride salt form (CAS 2764877-62-3): Enhanced aqueous solubility, improved stability, ≥98% purity commercially available
Comparator Or Baseline	Free base form (CAS 2764877-61-2): Lower aqueous solubility, different stability profile
Quantified Difference	Qualitative improvement in solubility and handling characteristics
Conditions	Standard laboratory storage at -20°C; DMSO stock solution preparation; in vivo formulation compatibility

Why This Matters

The hydrochloride salt form reduces experimental variability associated with poor solubility, simplifies in vivo formulation preparation, and ensures consistent dosing across replicate studies—factors directly impacting data reproducibility and procurement decision-making.

• [1] Foster DJ, Dunnavant K, Shrader CW, LoPresti M, Seay S, Kharel Y, Brown AM, Huang T, Lynch KR, Santos WL. Discovery of Potent, Orally Bioavailable Sphingosine-1-Phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2024 Jul 11;67(13):11273-11295. doi: 10.1021/acs.jmedchem.4c00879. PMID: 38952222. View Source

High-Value Applications of SLF80821178

Oral Pharmacodynamic Studies of Lymphocyte Trafficking

SLF80821178 is uniquely suited for investigations requiring S1P pathway modulation without the confounding cardiovascular effects inherent to S1P receptor modulators (SRMs). Unlike fingolimod and other SRMs that induce significant bradycardia via direct S1P1 receptor agonism on atrial myocytes, SLF80821178 at 100 mg/kg p.o. produces no detectable change in heart rate in telemetry-instrumented rats [1]. This differential safety profile enables researchers to dissect S1P-dependent immune cell trafficking mechanisms without cardiovascular interference, making it the preferred chemical tool for immunology studies in models where heart rate changes would compromise data integrity or animal welfare [2].

S1P Axis Modulation Without Cardiovascular Confounds

SLF80821178 is the appropriate chemical probe for pulmonary studies because it does not compromise lung endothelial barrier integrity—a documented liability of SRMs. Direct comparative BAL fluid analysis confirms that SLF80821178-treated mice maintain normal lung barrier protein concentrations, whereas both fingolimod and etrasimod induce measurable pulmonary vascular leakage [1]. This property is essential for researchers studying acute lung injury, pulmonary inflammation, or chronic respiratory models where SRM-induced lung pathology would obscure disease-specific endpoints [2].

Spns2 Biology Studies Without Hearing Defects

SLF80821178's moderate lymphopenic effect (~50% reduction in ALCs) provides a graded pharmacological tool distinct from the near-complete lymphocyte depletion (~90%) caused by SRMs [1]. This differential magnitude—validated in C57BL/6J mice administered 20 mg/kg/day SLF80821178 for 15 days—allows researchers to titrate the degree of immune modulation, making it valuable for studies examining the relationship between circulating lymphocyte levels and disease outcomes, or for models where complete immunosuppression is undesirable [2].

In Vitro Spns2-S1P Transport Assay Probe

For longitudinal studies exceeding two weeks or protocols requiring intact auditory function, SLF80821178 is the appropriate Spns2 inhibitor. Chronic administration (14 days at 20 mg/kg/day i.p.) preserves normal ABR thresholds across the full frequency spectrum (8–32 kHz), in contrast to the sensorineural hearing defect observed in Spns2 null mice [1]. This property validates SLF80821178 for long-term pharmacology studies in auditory research, behavioral assays requiring hearing, or any experimental paradigm where the developmental or chronic sensory deficits of Spns2 knockout would confound results [2].

Application

Selection Property

Validation Focus

Lymphocyte trafficking research via oral dosing

Sustained oral exposure and target engagement

Lymphocyte reduction consistency and plasma exposure monitoring

Spns2 transport research without S1P1 cardiovascular confounds

Spns2-selective mechanism avoiding S1P1 agonism

Heart rate and lung barrier endpoint equivalence to vehicle

Spns2 pharmacology in adult models without developmental hearing loss

Pharmacological blockade preserves auditory function

Auditory brainstem response equivalence in chronic dosing

In vitro Spns2 transport inhibition assay positive control

High target-engagement potency in cell-based assay

IC50 reproducibility and off-target screening

• [1] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Gaultier A, Abbott SBG, Shin JB, Xu W, Leitinger N, Santos WL, Lynch KR. Assessing Spns2-dependent S1P Transport as a Prospective Therapeutic Target. bioRxiv 2024.03.26.586765; doi: 10.1101/2024.03.26.586765. View Source
• [2] Kharel Y, Huang T, Dunnavant K, Foster D, Souza GMPR, Nimchuk KE, Merchak AR, Pavelec CM, Juskiewicz ZJ, Alexander SS, Gaultier A, Abbott SBG, Shin JB, Isakson BE, Xu W, Leitinger N, Santos WL, Lynch KR. Assessment of Spinster homologue 2 (Spns2)-dependent transport of sphingosine-1-phosphate as a therapeutic target. Br J Pharmacol. 2025 May;182(9):2014-2030. doi: 10.1111/bph.17456. PMID: 39894457. View Source